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Compound of Interest

Compound Name: Elzovantinib

Cat. No.: B2457233 Get Quote

TPX-0022 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and best practices for the storage and

handling of TPX-0022 (Elzovantinib).

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for TPX-0022 powder?

A1: For long-term stability, TPX-0022 in its solid (powder) form should be stored at -20°C.

Under these conditions, it is reported to be stable for up to three years.[1][2] Some suppliers

suggest that it can also be stored at room temperature for shorter periods, on the order of

months.[1]

Q2: How should I store TPX-0022 once it is dissolved in a solvent?

A2: Stock solutions of TPX-0022 should be stored at -80°C for optimal stability, where they can

be viable for up to two years.[2][3] For shorter-term storage of up to one year, -20°C is also

acceptable.[3] It is highly recommended to aliquot the stock solution into single-use volumes to

prevent degradation from repeated freeze-thaw cycles.[3]

Q3: What is the recommended solvent for dissolving TPX-0022?

A3: TPX-0022 is soluble in dimethyl sulfoxide (DMSO).[1]
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Q4: Are there any special considerations when using DMSO to dissolve TPX-0022?

A4: Yes, it is crucial to use fresh, anhydrous DMSO. TPX-0022 is reported to be insoluble in

DMSO that has absorbed moisture.[4] Using hygroscopic (moisture-absorbing) DMSO can

significantly impact the solubility of the product.[3]

Q5: What are the general safety precautions for handling TPX-0022?

A5: TPX-0022 should be handled in a well-ventilated area. Personal protective equipment

(PPE), including safety goggles with side-shields, protective gloves, and a lab coat, should be

worn.[2] Avoid inhalation of the powder and contact with eyes and skin.[2]

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Difficulty Dissolving TPX-0022

in DMSO

The DMSO may have

absorbed moisture, reducing

its solvating capacity.

Use a fresh, unopened bottle

of anhydrous or molecular

biology-grade DMSO. Ensure

the cap is tightly sealed on the

DMSO stock bottle when not in

use.

Inconsistent Experimental

Results

The TPX-0022 stock solution

may have degraded due to

improper storage or multiple

freeze-thaw cycles.

Prepare fresh stock solutions

from the powder. Aliquot the

stock solution into single-use

vials to minimize freeze-thaw

cycles. Always store stock

solutions at -80°C for long-

term use.[2][3]

Precipitate Formation in Stock

Solution

The concentration of TPX-

0022 may be too high for the

solvent at a given temperature.

Gently warm the solution and

vortex to redissolve the

precipitate. If the issue

persists, consider preparing a

more dilute stock solution.

Stability and Storage Data Summary
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Form
Storage
Temperature

Shelf Life Reference

Solid (Powder) -20°C 3 years [1][2]

Solid (Powder) Room Temperature Months [1]

In Solvent (DMSO) -80°C 2 years [2][3]

In Solvent (DMSO) -20°C 1 year [3]

Experimental Protocols
Protocol: Preparation of TPX-0022 Stock Solution

Materials:

TPX-0022 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

1. Allow the TPX-0022 vial to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh the desired amount of TPX-0022 powder in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex the solution until the TPX-0022 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may aid in dissolution.

5. Aliquot the stock solution into single-use volumes in sterile polypropylene tubes.
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6. Label each aliquot clearly with the compound name, concentration, date of preparation,

and your initials.

7. Store the aliquots at -80°C for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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